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Compound of Interest

Compound Name: 2,4-Dimethoxyaniline

Cat. No.: B045885

Essential Safety and Handling Guide for 2,4-
Dimethoxyaniline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,4-Dimethoxyaniline (CAS No. 2735-04-8). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Hazard Identification and Classification

2,4-Dimethoxyaniline is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or in contact with skin.[1][2] It causes significant skin and eye irritation and may lead to
respiratory irritation.[1][3][4] This compound is also known to be sensitive to air and light.[1]

GHS Hazard Statements: H302, H315, H319, H335.[5]

Physical and Chemical Properties

A summary of key quantitative data for 2,4-Dimethoxyaniline is provided below.
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Property Value Source

Physical State Solid [6]

Appearance Dark brown / White to Light 6]
orange

Molecular Formula CsH11NO2 [1]

Molecular Weight 153.18 g/mol

Melting Point 33-37°C/91.4-98.6 °F [6]

Flash Point >109 °C/>228.2 °F [6]

Density 1.075 g/mL at 25 °C

Vapor Pressure 0.02 hPa at 20 °C [6]

Operational and Disposal Plan

Adherence to the following step-by-step protocols is critical for minimizing risk and ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE) Protocol

Proper selection and use of PPE are the first line of defense against exposure.

o Eye and Face Protection: Wear NIOSH-approved safety glasses with side-shields or
chemical goggles that conform to EU standard EN166.[3][6] In situations with a potential for
splashing, a face shield should also be worn.[7]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Always inspect gloves for integrity before use.[1]
[3] Follow proper glove removal technique (without touching the glove's outer surface) to
prevent skin contact.[3] Dispose of contaminated gloves according to regulations.[3]

o Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][3]

o Respiratory Protection:
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o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid dust
formation and inhalation.[3]

o If ventilation is inadequate or irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator, such as a type N95 dust mask.[6]

Safe Handling and Storage Protocol

e Engineering Controls: Ensure that safety showers and eyewash stations are readily
accessible and in close proximity to the workstation.[1][6] Use local exhaust ventilation to
control dust.[3]

e Handling:
o Avoid all direct contact with the substance, including skin and eyes.[3]
o Do not breathe in dust; prevent the formation of dust and aerosols.[3]

o Weigh and transfer the chemical in a designated area, such as a fume hood, to minimize
exposure.

o Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][8]
o Wash hands thoroughly with soap and water after handling.[1][3]
e Storage:
o Store in a cool, dry, and well-ventilated area.[3][6]
o Keep the container tightly sealed to prevent exposure to air and light.[1][3]
o Store under an inert gas, such as nitrogen, to maintain stability.[3][6]

o Keep away from incompatible materials, which include acids, strong oxidizing agents, acid
chlorides, acid anhydrides, and chloroformates.[1][6]

Spill, Decontamination, and Disposal Plan
e Spill Response:
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[e]

Immediate Action: Evacuate personnel from the immediate spill area.[3]
o PPE: Wear the full PPE described above.[3]

o Containment: Avoid the generation of dust.[3] For small solid spills, dampen the material
with acetone and carefully transfer it to a suitable, sealed container for disposal.[4]
Alternatively, you can sweep up the material and shovel it into a designated waste
container.[1][6]

o Decontamination: Use absorbent paper dampened with acetone to clean up any remaining
residue.[4] Subsequently, wash the contaminated surfaces with a soap and water solution.

[4]
o Prevention: Do not allow the spilled chemical to enter drains or waterways.[3]
e Disposal:

o Dispose of 2,4-Dimethoxyaniline and any contaminated materials (e.g., gloves,
absorbent paper) as hazardous waste.[1][6]

o All waste must be placed in suitable, closed containers and disposed of via an approved
waste disposal plant, in accordance with local, regional, and national regulations.[3][8]

Emergency and First Aid Procedures

Immediate action is crucial in the event of an exposure.

o General Advice: In case of an accident or if you feel unwell, seek immediate medical
attention and show the Safety Data Sheet (SDS) to the attending physician.[3]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to rinse under the eyelids.[1][6] If contact lenses are worn, remove
them if it is safe to do so and continue rinsing.[1][3] Seek immediate medical attention.[6]

» Skin Contact: Remove all contaminated clothing and shoes at once.[1][6] Wash the affected
skin area immediately and thoroughly with plenty of soap and water.[1][6] Get medical
attention.[1]
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 Inhalation: Move the exposed individual to fresh air immediately.[1][3] If the person is not
breathing, provide artificial respiration.[3] Seek medical attention.[1]

 Ingestion: If swallowed, rinse the mouth thoroughly with water.[3][8] Call a poison control
center or a doctor for treatment advice.[9] Do not induce vomiting. Never give anything by
mouth to an unconscious person.[3]

Workflow for Handling 2,4-Dimethoxyaniline

Caption: Workflow for the safe handling of 2,4-Dimethoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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